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Compound of Interest

Compound Name: Ufenamate

Cat. No.: B1221363

Abstract

This document provides a detailed protocol for the preparation, storage, and handling of
Ufenamate stock solutions for use in in vitro cell-based assays. Ufenamate is an anthranilic
acid derivative with anti-inflammatory properties.[1][2] Accurate and consistent preparation of
stock solutions is critical for obtaining reproducible experimental results. This protocol outlines
the necessary steps using Dimethyl Sulfoxide (DMSO) as the solvent, and provides guidelines
for calculating concentrations and ensuring solution stability.

Physicochemical Properties

Ufenamate (also known as Flufenamic acid butyl ester) is a compound used in studies of skin
diseases and inflammation.[3][4] Its key properties are summarized below.

Property Value Source(s)
Molecular Formula CisH1sF3NO:2 [5]
Molecular Weight 337.34 g/mol [3161[7]
CAS Number 67330-25-0 [31[4][5][8]
Appearance Solid powder or liquid (41618191
Solubility in DMSO = 44 mg/mL (= 130.43 mM) [4]
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Experimental Protocol: Preparing a 100 mM
Ufenamate Stock Solution in DMSO

This protocol describes the preparation of a 100 mM Ufenamate stock solution in DMSO, a
common concentration for high-concentration stock solutions.

Materials:
» Ufenamate powder (CAS: 67330-25-0)
e Anhydrous or molecular biology grade Dimethyl Sulfoxide (DMSQO)
» Sterile microcentrifuge tubes or cryovials
o Calibrated analytical balance
o Vortex mixer
» Pipettes and sterile filter tips
o Personal Protective Equipment (PPE): lab coat, gloves, safety glasses
Procedure:
e Pre-weigh Ufenamate:
o Tare a sterile 1.5 mL microcentrifuge tube on an analytical balance.

o Carefully weigh out 3.37 mg of Ufenamate powder into the tube. This mass is calculated
for a final volume of 100 pL. Adjust the mass and volume as needed for your experimental
requirements.

o Calculation:
= Desired Concentration (M) = 0.1 mol/L

= Molecular Weight (MW) = 337.34 g/mol
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» Desired Volume (V) =100 pL = 0.0001 L

» Mass (g) =M x MW x V = 0.1 mol/L x 337.34 g/mol x 0.0001 L = 0.00337 g = 3.37 mg

¢ Dissolution:

o Add 100 pL of anhydrous DMSO to the microcentrifuge tube containing the Ufenamate
powder.

o Cap the tube tightly and vortex thoroughly for 1-2 minutes until the powder is completely
dissolved. Gentle warming in a 37°C water bath or sonication can be used to aid
dissolution if necessary.[3]

 Sterilization (Optional but Recommended):

o If the stock solution will be used in sterile cell culture applications, it should be filter-
sterilized.

o Using a sterile syringe, draw up the Ufenamate/DMSO solution.

o Attach a 0.22 um syringe filter (PTFE filters are recommended for organic solvents) to the
syringe.

o Dispense the solution through the filter into a new sterile cryovial.
 Aliquoting and Storage:

o To avoid repeated freeze-thaw cycles which can degrade the compound, aliquot the stock
solution into smaller, single-use volumes (e.g., 10-20 uL) in sterile cryovials.[4]

o Label each aliquot clearly with the compound name, concentration, solvent, and date of
preparation.

o Store the aliquots at -80°C for long-term storage (up to 6 months) or at -20°C for short-
term storage (up to 1 month).[4][9]

Workflow for Ufenamate Stock Solution Preparation
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Preparation

1. Weigh Ufenamate Powder

alculate Mass

2. Add Anhydrous DMSO

:

3. Vortex to Dissolve
(Optional: Warm/Sonicate)

For cell culture

Handling & Stovrage

4. Filter Sterilize (0.22 pm)

:

5. Aliquot into Vials -1~

:

6. Store at -20°C or -80°C

If not sterilizing

Click to download full resolution via product page

Caption: Workflow for preparing Ufenamate stock solutions.

Signaling Pathway Context: Ufenamate's Anti-
Inflammatory Action
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Ufenamate is known to exert anti-inflammatory effects, in part by downregulating the
expression of Cyclooxygenase-2 (COX-2).[4] COX-2 is a key enzyme in the inflammatory
cascade, responsible for converting arachidonic acid into prostaglandins, which are pro-
inflammatory mediators. By inhibiting this pathway, Ufenamate can reduce the inflammatory
response.
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Caption: Ufenamate's inhibitory effect on the COX-2 pathway.

Safety Precautions

o Always handle Ufenamate powder and DMSO in a well-ventilated area or a chemical fume
hood.

o Wear appropriate PPE, including gloves, a lab coat, and safety glasses.
e Consult the Safety Data Sheet (SDS) for Ufenamate and DMSO before handling.

 DMSO is a potent solvent and can facilitate the absorption of chemicals through the skin.
Avoid direct contact.

This protocol provides a standardized method for preparing Ufenamate stock solutions, which
Is essential for ensuring the reliability and reproducibility of in vitro experimental data.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Application Note: Preparation of Ufenamate Stock
Solutions for Cell-Based Assays]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1221363#protocol-for-preparing-ufenamate-stock-
solutions-for-cell-assays]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 717 Tech Support


https://www.clinisciences.com/en/other-products-186/ufenamate-67330-25-0-231023815.html
https://www.benchchem.com/product/b1221363#protocol-for-preparing-ufenamate-stock-solutions-for-cell-assays
https://www.benchchem.com/product/b1221363#protocol-for-preparing-ufenamate-stock-solutions-for-cell-assays
https://www.benchchem.com/product/b1221363#protocol-for-preparing-ufenamate-stock-solutions-for-cell-assays
https://www.benchchem.com/product/b1221363#protocol-for-preparing-ufenamate-stock-solutions-for-cell-assays
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1221363?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1221363?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

